Cas no 2229505-23-9 (3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid)

• Product Name: 3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid
• CAS No: 2229505-23-9
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 6141899
• PubChem ID: 165736988
• Update Time: 2025-10-29

3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid
• EN300-1917266
• 2229505-23-9

• Inchi： 1S/C8H9BrO3S/c1-12-8-6(9)4-5(13-8)2-3-7(10)11/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： GPLRNJNUDOOMER-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CCC(=O)O

Computed Properties

• Exact Mass: 263.94558g/mol
• Monoisotopic Mass: 263.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid

Comprehensive Overview of 3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid (CAS No. 2229505-23-9)

3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid (CAS No. 2229505-23-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its thiophene core and propanoic acid side chain, is a versatile intermediate in the synthesis of more complex molecules. Its unique structural features, including the bromo and methoxy substituents, make it a valuable building block for researchers exploring novel drug candidates, functional materials, and crop protection agents.

The growing interest in thiophene derivatives like 3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid is driven by their broad applications in pharmaceuticals. Recent studies highlight their potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on heterocyclic compounds to develop next-generation treatments for diseases such as cancer, diabetes, and neurodegenerative disorders. This compound's CAS No. 2229505-23-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

In material science, 3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid serves as a precursor for conductive polymers and organic semiconductors. The thiophene ring's electron-rich nature contributes to the optical and electronic properties of these materials, making them ideal for applications in OLEDs, solar cells, and flexible electronics. As the demand for sustainable energy solutions grows, this compound's role in advancing green technology is becoming increasingly prominent.

From an SEO perspective, keywords such as "thiophene derivatives synthesis," "bromo-methoxythiophene applications," and "CAS 2229505-23-9 supplier" are highly relevant. Researchers and industry professionals often search for "how to purify 3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid" or "safety data sheet for CAS 2229505-23-9," indicating a need for practical information. Additionally, questions like "what are the biological activities of thiophene-based compounds?" and "latest patents involving 2229505-23-9" reflect the compound's interdisciplinary appeal.

The synthesis of 3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid typically involves cross-coupling reactions or electrophilic aromatic substitution, with the bromo group serving as a handle for further functionalization. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing its purity and structure. Given the compound's sensitivity to light and moisture, proper storage conditions—such as amber glass vials and desiccants—are critical for maintaining stability.

In agrochemical research, 3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid is explored for its potential as a plant growth regulator or pesticide intermediate. The methoxy group's influence on bioavailability and the bromo atom's role in binding to biological targets are key areas of investigation. With the global push toward sustainable agriculture, this compound's eco-friendly derivatives could play a pivotal role in reducing chemical runoff and enhancing crop yields.

In conclusion, 3-(4-bromo-5-methoxythiophen-2-yl)propanoic acid (CAS No. 2229505-23-9) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and agriculture. Its structural versatility and functional groups make it a cornerstone in modern chemical research. As scientific inquiries into heterocyclic chemistry and green synthesis continue to expand, this compound will likely remain at the forefront of innovation.